Cas no 1638761-57-5 (methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate)

• Product Name: methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate
• CAS No: 1638761-57-5
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 5102331
• Update Time: 2025-07-18

methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(4-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)-, methyl ester
• methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate

• Inchi： 1S/C14H15ClN2O2/c1-19-13(18)14(6-2-3-7-14)17-9-5-10-11(15)4-8-16-12(10)17/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： HUWIYZSTIXCWKR-UHFFFAOYSA-N
• SMILES： C1(N2C3=NC=CC(Cl)=C3C=C2)(C(OC)=O)CCCC1

Additional information on methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate

Methyl 1-(4-Chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate (CAS No. 1638761-57-5): A Comprehensive Overview

Methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate (CAS No. 1638761-57-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolo[2,3-b]pyridine, a heterocyclic aromatic compound with a unique structural framework that has been extensively studied for its potential therapeutic applications.

The chemical structure of methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate features a cyclopentane ring substituted with a pyrrolo[2,3-b]pyridine moiety and a methyl ester group. The presence of the chlorine atom at the 4-position of the pyrrolo[2,3-b]pyridine ring imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent advancements in the synthesis and characterization of methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate have highlighted its potential as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits promising activity against various biological targets, including kinases and receptors involved in cancer and inflammatory diseases.

In the context of cancer research, methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate has been investigated for its ability to inhibit key signaling pathways that drive tumor growth and metastasis. For instance, it has been reported to selectively target and inhibit the activity of certain protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are frequently dysregulated in cancer cells. This selective inhibition can lead to cell cycle arrest and apoptosis in cancer cells while minimizing toxicity to normal cells.

Beyond its anti-cancer properties, methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate has also shown potential in the treatment of inflammatory diseases. Inflammatory disorders are characterized by chronic inflammation and tissue damage, often mediated by cytokines and other pro-inflammatory molecules. Research has demonstrated that this compound can modulate the activity of these inflammatory mediators, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate have been extensively studied to optimize its therapeutic potential. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in physiological conditions are particularly noteworthy features that contribute to its clinical viability.

In preclinical studies, methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate has demonstrated excellent safety profiles in animal models. Toxicity assessments have revealed minimal adverse effects at therapeutic doses, further supporting its potential for clinical translation. These findings have paved the way for early-phase clinical trials to evaluate its efficacy and safety in human subjects.

The synthesis of methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate involves several well-established chemical reactions. Key steps include the formation of the pyrrolo[2,3-b]pyridine core through cyclization reactions and subsequent functionalization to introduce the cyclopentane ring and methyl ester group. Advances in synthetic methodologies have enabled efficient and scalable production of this compound, facilitating its use in large-scale research and development efforts.

In conclusion, methyl 1-(4-chloropyrrolo[2,3-b]pyridin-1-yl)cyclopentanecarboxylate (CAS No. 1638761-57-5) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.